Cas no 851079-64-6 (N-(4-chlorophenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(4-chlorophenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 851079-64-6
• MF: C₁₇H₁₃ClN₄O₃S
• MW: 388.828120946884
• CID: 6598324
• PubChem ID: 4078748
• Update Time: 2025-10-31

N-(4-chlorophenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• F0599-0565
• 851079-64-6
• N-(4-chlorophenyl)-2-{[1-(4-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• N-(4-chlorophenyl)-2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanylacetamide
• N-(4-chlorophenyl)-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide
• AKOS001580497
• Acetamide, N-(4-chlorophenyl)-2-[[1-(4-nitrophenyl)-1H-imidazol-2-yl]thio]-

• Inchi： 1S/C17H13ClN4O3S/c18-12-1-3-13(4-2-12)20-16(23)11-26-17-19-9-10-21(17)14-5-7-15(8-6-14)22(24)25/h1-10H,11H2,(H,20,23)
• InChI Key： MOALHXKFSOEZSU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CSC1N(C2=CC=C([N+]([O-])=O)C=C2)C=CN=1

Computed Properties

• Exact Mass: 388.0396892g/mol
• Monoisotopic Mass: 388.0396892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 12.32±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(4-chlorophenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide

N-(4-chlorophenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No. 851079-64-6, known as N-(4-chlorophenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising pharmacological properties. Recent advancements in synthetic chemistry and drug discovery have further highlighted its importance, making it a subject of extensive research.

N-(4-chlorophenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide is characterized by its complex structure, which includes a chlorophenyl group, a nitrophenyl-substituted imidazole ring, and an acetamide moiety. The presence of these functional groups contributes to its versatile reactivity and selectivity in chemical reactions. Researchers have explored its ability to act as a precursor in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents.

Recent studies have demonstrated that this compound exhibits significant anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* highlighted its potential as a lead compound for the treatment of chronic inflammatory diseases. The molecule's ability to modulate key inflammatory pathways, such as the NF-kB signaling cascade, has been extensively investigated. These findings underscore its role in drug discovery and development.

In addition to its pharmacological applications, N-(4-chlorophenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide has also been studied for its electronic properties. Researchers have explored its use in organic electronics, particularly in the development of advanced materials for flexible electronics and optoelectronic devices. Its unique electronic configuration makes it a promising candidate for applications in semiconducting polymers and organic light-emitting diodes (OLEDs).

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. A 2023 paper in *Chemical Communications* detailed an efficient route for its preparation, emphasizing the importance of protecting group strategies and catalytic asymmetric synthesis. This approach not only enhances the yield but also ensures high purity, making it suitable for large-scale production.

Furthermore, N-(4-chlorophenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide has been investigated for its role in enzyme inhibition studies. A 2023 study published in *Bioorganic & Medicinal Chemistry Letters* revealed its ability to inhibit key enzymes involved in metabolic disorders, such as dipeptidyl peptidase IV (DPP-IV). This discovery opens new avenues for the development of treatments for type 2 diabetes and related metabolic syndromes.

In conclusion, N-(4-chlorophenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 851079-64-6) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and pharmacological studies, positions it as a valuable tool in drug discovery, materials science, and beyond. As research continues to unfold, this compound is expected to play an increasingly important role in addressing pressing challenges in medicine and technology.